Cas no 15499-84-0 (4,4'-(9H-Fluorene-9,9-diyl)dianiline)

• Product Name: 4,4'-(9H-Fluorene-9,9-diyl)dianiline
• CAS No: 15499-84-0
• MF: C₂₅H₂₀N₂
• MW: 348.439705848694
• MDL: MFCD00039156
• CID: 50121
• Update Time: 2025-06-09

4,4'-(9H-Fluorene-9,9-diyl)dianiline Chemical and Physical Properties

Names and Identifiers

• 4,4'-(9H-Fluorene-9,9-diyl)dianiline
• bisaminophenylfluorene
• 4-[9-(4-Aminophenyl)-9H-fluoren-9-yl]aniline
• 9,9'-BIS (4-AMINOPHENYL) FLUORENE
• 9,9-BIS(4-AMINOPHENYL)FLUORENE
• BIO-FARMA BF003152
• FDA
• TIMTEC-BB SBB008629
• Bis(4-aminophenyl)fluorene
• 4,4'-(9-Fluorenylidene)dianiline
• 9,9-Bis(4-aminophenyl)fluorene (purified by sublimation)
• 4,4′-(9-Fluorenylidene)dianiline
• 4,4-(9-Fluorenylidene)Dianiline
• 4-[9-(4-aminophenyl)fluoren-9-yl]aniline
• 416
• AKOS BBB
• 4,4'-(9-Fluorenylidene)dianiline (purified by sublimation)
• BAFL
• SMR000203330
• MLS000584167
• KIFDSGGWDIVQGN-UHFFFAOYSA-N
• Benzenamine, 4,4'-(9H-fluoren-9-ylidene)bis-
• 4-[9-(4-Aminophenyl)-9H-fluoren-9-yl]phenylamine
• C25H20N2
• 4,4 -(9H-fluorene-9,9-diyl)dianiline
• 4-[9-(4-aminophenyl)fluoren-9-yl]phenylamine
• Anilinefluoren

• MDL： MFCD00039156
• Inchi： 1S/C25H20N2/c26-19-13-9-17(10-14-19)25(18-11-15-20(27)16-12-18)23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-16H,26-27H2
• InChI Key： KIFDSGGWDIVQGN-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1(C2C=CC(=CC=2)N)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 348.16300
• Monoisotopic Mass: 348.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.245
• Melting Point: 237°C(lit.)
• Boiling Point: 535.2 °C at 760 mmHg
• Flash Point: 334.1 °C
• Refractive Index: 1.725
• PSA: 52.04000
• LogP: 6.37650
• Solubility: Not determined

4,4'-(9H-Fluorene-9,9-diyl)dianiline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R20/21/22; R36/37
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4,4'-(9H-Fluorene-9,9-diyl)dianiline

Recent Advances in the Study of 4,4'-(9H-Fluorene-9,9-diyl)dianiline (CAS: 15499-84-0) in Chemical Biology and Pharmaceutical Research

The compound 4,4'-(9H-Fluorene-9,9-diyl)dianiline (CAS: 15499-84-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its fluorene core, has been explored for its potential in drug development, material science, and as a building block for more complex molecular architectures. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing new insights into its utility in therapeutic interventions.

One of the key areas of research has been the synthesis and modification of 4,4'-(9H-Fluorene-9,9-diyl)dianiline to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that introducing electron-withdrawing or electron-donating groups at specific positions on the fluorene backbone could significantly alter the compound's binding affinity to target proteins. This approach has opened new avenues for designing derivatives with improved selectivity and potency, particularly in the context of kinase inhibition.

In the realm of material science, 4,4'-(9H-Fluorene-9,9-diyl)dianiline has been investigated for its role in the development of organic semiconductors and light-emitting diodes (OLEDs). Its rigid, planar structure and excellent charge-transport properties make it a promising candidate for optoelectronic applications. Recent work by a team at MIT (2024) highlighted its use in creating highly efficient blue-emitting materials, which are critical for next-generation display technologies.

From a biological perspective, the compound has shown promise as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of California, San Francisco (2023) revealed that 4,4'-(9H-Fluorene-9,9-diyl)dianiline could inhibit the NF-κB signaling pathway, a key regulator of inflammation. This finding suggests potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. However, further studies are needed to evaluate its safety and efficacy in clinical settings.

Another exciting development is the use of 4,4'-(9H-Fluorene-9,9-diyl)dianiline in the design of metal-organic frameworks (MOFs). A recent publication in Advanced Materials (2024) described its incorporation into MOFs with high surface areas and tunable pore sizes, which could be utilized for gas storage, separation, and catalysis. The unique structural features of the compound contribute to the stability and functionality of these frameworks, making them attractive for industrial applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4,4'-(9H-Fluorene-9,9-diyl)dianiline. Current methods often involve multi-step reactions with low yields, limiting its commercial viability. Researchers are now exploring greener and more efficient synthetic routes, such as catalytic C-H activation and flow chemistry, to address these issues. A recent breakthrough by a team at the Max Planck Institute (2024) demonstrated a one-pot synthesis with significantly improved yield and scalability.

In conclusion, 4,4'-(9H-Fluorene-9,9-diyl)dianiline (CAS: 15499-84-0) continues to be a molecule of great interest in both academic and industrial research. Its diverse applications—from drug discovery to advanced materials—highlight its importance in the chemical biology and pharmaceutical fields. Future research should focus on optimizing its synthesis, exploring new derivatives, and translating preclinical findings into therapeutic applications. As the field progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and medicine.